Cas no 1864734-56-4 (4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid
• CAS No: 1864734-56-4
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5765816
• PubChem ID: 165789221
• Update Time: 2025-06-19

4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid
• 1864734-56-4
• EN300-1107146

• Inchi： 1S/C8H13N3O3/c1-5(2)14-4-11-3-6(9)7(10-11)8(12)13/h3,5H,4,9H2,1-2H3,(H,12,13)
• InChI Key： UEMVAYFDBSOEQE-UHFFFAOYSA-N
• SMILES： O(CN1C=C(C(C(=O)O)=N1)N)C(C)C

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.4Ų

Additional information on 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid

Introduction to 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid (CAS No. 1864734-56-4)

4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1864734-56-4, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a pyrazole core, a moiety well-documented for its broad spectrum of biological activities, coupled with functional groups that enhance its potential as a pharmacophore. The presence of both an amino group and an ester-linked (propan-2-yloxy)methyl side chain makes this molecule a versatile scaffold for drug discovery and development.

The pyrazole ring is a prominent scaffold in medicinal chemistry, known for its ability to modulate various biological pathways due to its rigid bicyclic structure and electron-rich nature. Compounds derived from pyrazole have been extensively studied for their roles in antiviral, antibacterial, anti-inflammatory, and anticancer applications. The specific substitution pattern in 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid introduces unique interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The (propan-2-yloxy)methyl group in this compound not only contributes to its solubility and bioavailability but also provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility has made 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid a valuable intermediate in the synthesis of more complex drug candidates.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Pyrazole derivatives have shown promise in targeting kinases and other enzymes that play critical roles in tumor growth and metastasis. Preliminary studies suggest that 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid may interfere with key signaling pathways by binding to these enzymes, thereby disrupting cancer cell proliferation. These findings align with the broader trend in oncology research toward the development of small-molecule inhibitors that selectively target aberrant signaling pathways.

Furthermore, the compound's structural features make it an attractive candidate for exploring its role in modulating immune responses. The amino group and the ester moiety can serve as anchors for interactions with immune receptors or enzymes, potentially leading to the development of immunomodulatory agents. Such agents are crucial in treating autoimmune diseases and enhancing anti-tumor immune responses, areas where there is an unmet need for effective therapies.

The synthesis of 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The process typically begins with the formation of the pyrazole core through condensation reactions, followed by functionalization at the 3-position with a carboxylic acid group. Subsequent modifications introduce the amino group and the (propan-2-yloxy)methyl side chain, requiring precise control over reaction conditions to ensure high yield and purity.

The importance of high-quality starting materials cannot be overstated in pharmaceutical synthesis. The purity of 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid directly impacts the efficacy and safety of downstream applications, whether in preclinical studies or clinical trials. Advanced purification techniques such as column chromatography and recrystallization are employed to isolate the compound in its crystalline form, ensuring consistency for further research.

Recent advances in computational chemistry have also played a pivotal role in understanding the binding interactions of 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid with biological targets. Molecular docking simulations allow researchers to predict how this compound might interact with enzymes or receptors at an atomic level, providing insights into its mechanism of action. These computational studies are often complemented by experimental validations, such as enzyme inhibition assays or binding studies using X-ray crystallography.

The potential therapeutic applications of this compound extend beyond oncology and immunology. Its structural motif suggests utility in addressing neurological disorders, where pyrazole derivatives have shown promise as neuroprotective agents or modulators of neurotransmitter systems. Additionally, its ability to cross biological membranes makes it a candidate for topical formulations or targeted delivery systems designed to enhance localized therapeutic effects.

In conclusion, 4-amino-1-[(propan-2-yloxy)methyl]-1H-pyrazole-3-carboxylic acid (CAS No. 1864734-56-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its versatility as a scaffold for drug discovery underscores its importance as a building block for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.